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Compound of Interest

Compound Name: Lead tartrate

Cat. No.: B1583396

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on lead tartrate (CAS No. 815-84-9),
focusing on its chemical properties, safety data, and handling protocols. The following sections
detail its physical and chemical characteristics, comprehensive safety information, and
recommended handling procedures to ensure safe laboratory practices.

Chemical and Physical Properties

Lead tartrate, with the chemical formula C4sH4OePDb, is the lead(ll) salt of tartaric acid.[1][2] It is
also known as lead(ll) tartrate or tartaric acid lead(ll) salt.[2][3] This compound is a white to off-
white solid.[3] Key physical and chemical data are summarized in the table below for easy
reference.
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Property Value Reference
CAS Number 815-84-9 [11[2][3][41[5]16]
Molecular Formula CaHa0sPb [11[2][4]
Molecular Weight 355.27 g/mol [2][4]
Appearance White to off-white solid [3]

Density 2.53 g/cm3 [31[4]

Insoluble in water and alcohol.
Soluble in dilute nitric acid,

Water Solubility alkali, acid ammonium [3]
hydrogen oxidation and tartaric

acid ammonium solution.

EINECS Number 212-426-6 [4][5]

MDL Number MFCD00043282 [3][4][5]

Safety Data Sheet Summary

The Safety Data Sheet (SDS) for lead tartrate indicates that it is a hazardous chemical.[6] It is
classified as acutely toxic if swallowed or inhaled, may damage fertility or the unborn child, and
may cause damage to organs through prolonged or repeated exposure.[7][8] It is also very
toxic to aquatic life with long-lasting effects.[6][7]

GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[7]
Acute toxicity, Oral 4
[81[°]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled[7][8]
] o H360: May damage fertility or
Reproductive toxicity 1A ]
the unborn child[7][8]
» o H373: May cause damage to
Specific target organ toxicity,
2 organs through prolonged or
repeated exposure
repeated exposure[7][8]
Hazardous to the aquatic 1 H400: Very toxic to aquatic
environment, acute hazard life[8]
Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment, long-term hazard with long lasting effects[7][8]
Exposure Limits
Organization Limit Value
IDLH (Immediately Dangerous
NIOSH ) 100 mg/m?3
to Life or Health)
NIOSH TWA (Time-Weighted Average)  0.050 mg/m?3
PEL (Permissible Exposure
OSHA o 0.05 mg/m3 (as Pb)[8]
Limit)
ACGIH TLV (Threshold Limit Value) 0.05 mg/m3 (as Pb)[8]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed in the Safety Data Sheet

are based on standardized OECD (Organisation for Economic Co-operation and Development)

guidelines, which are the basis for GHS classifications. While the specific studies for lead

tartrate are not publicly detailed, the methodologies follow these standard protocols.
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e Acute Oral Toxicity (OECD 423): This test involves the administration of the substance in a
single dose to a group of fasted female rats. The animals are observed for mortality and
clinical signs for up to 14 days. The LD50 (lethal dose for 50% of the animals) is then
estimated. For lead tartrate, an intraperitoneal LDLo (lowest published lethal dose) in rats
has been reported as 990 mg/kg.[3][9]

e Acute Inhalation Toxicity (OECD 403): This protocol exposes rats to the substance as a dust
or mist for a defined period, typically 4 hours. The animals are observed for up to 14 days for
signs of toxicity and mortality to determine the LC50 (lethal concentration for 50% of the
animals).

o Reproductive Toxicity (OECD 416): This is a two-generation study in rodents. The substance
is administered to both males and females before mating, during gestation, and through
weaning of the F1 generation. The F1 generation is then raised to maturity and mated to
produce an F2 generation. The study assesses effects on mating, fertility, gestation, and
offspring viability and growth.

o Specific Target Organ Toxicity - Repeated Exposure (OECD 408): In this 90-day study,
rodents are administered the substance daily. Extensive observations are made, including
clinical signs, body weight, food/water consumption, hematology, clinical chemistry, and
gross and microscopic pathology, to identify target organs and characterize toxic effects. For
lead tartrate, the target organs are the central nervous system (CNS), blood, and kidneys.

[6]

Safety Handling and Emergency Procedures

Proper handling of lead tartrate is crucial to minimize exposure and ensure laboratory safety.
The following diagram illustrates the logical workflow for handling and emergency response.
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Emergency Response

Avoid Release to Environment
Collect Spillage Dispose of Contents/Container
(P273, P391) in Accordance with Regulations.
(P501)

IF SWALLOWED:
Call POISON CENTER/Doctor
- Rinse Mouth

naestion (P301+P312, P330)

Get Medical Advice/Attention
if Exposed or Concerned
(P308+P313, P314)

Inhalation IF INHALED:
Remove to Fresh Air
Keep Comfortable for Breathing
(P304+P340)

Safe Handling Protocol

Practice Good Hygiene:
No Eating/Drinking/Smoking
Wash Thoroughly After Handling
(P270, P264)

Use in Well-Ventilated Area
Avoid Dust Formation
(P271, P261)

Wear Protective Gear:

LA | Cloihing, EyelFace Protection
(P280)

Store Locked Up
(P405)

‘Obtain Special Instructions
(P201)

Click to download full resolution via product page

Caption: Logical workflow for safe handling and emergency response for lead tartrate.

Disposal Considerations

Lead tartrate and its containers must be disposed of as hazardous waste in accordance with
local, state, and federal regulations.[7] Due to its high toxicity to aquatic life, it should not be
released into the environment.[6][7] Collect spillage and dispose of it in a suitable, closed

container.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lead Tartrate: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583396#lead-tartrate-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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